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Compound of Interest

Compound Name: H-Ser(tBu)-NH2

CAS No.: 323587-47-9

Cat. No.: B2896057

Get Quote

Content Type: Technical Whitepaper Subject: H-Ser(tBu)-NH2 (O-tert-Butyl-L-serine amide)

CAS: 323587-47-9 Audience: Synthetic Chemists, Peptide Scientists, and Drug Discovery

Researchers

Executive Summary: The Strategic Role of H-
Ser(tBu)-NH2
In the landscape of peptide chemistry and peptidomimetics, H-Ser(tBu)-NH2 functions as a

specialized C-terminal capping reagent and a chiral synthon. Unlike standard Solid-Phase

Peptide Synthesis (SPPS) building blocks (e.g., Fmoc-Ser(tBu)-OH), which are designed for

linear elongation on resin, H-Ser(tBu)-NH2 is engineered for Solution-Phase Peptide Synthesis

(SolPPS) and convergent fragment condensation.

Its utility is defined by its unique protection pattern:

Free N-Terminal Amine (H-): Ready for immediate coupling to activated carboxylates.
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tert-Butyl Ether (tBu): Provides acid-labile protection for the serine hydroxyl, preventing O-

acylation side reactions during coupling.[1]

C-Terminal Amide (-NH2): Pre-installed amidation mimics the C-terminus of many bioactive

hormones (e.g., LHRH, Oxytocin) and stabilizes the peptide against carboxypeptidase

degradation.

This guide details the technical application of H-Ser(tBu)-NH2, moving beyond basic properties

to explore its role in scalable drug synthesis and metabolic stabilization.

Chemical Profile & Stability[1][2][3][4]
Understanding the physical form is critical for experimental success. H-Ser(tBu)-NH2 is most

commonly supplied as a hydrochloride salt (HCl) to prevent autopolymerization and oxidation.

Property Specification Technical Note

Formula
Salt form is hygroscopic; store

desiccated at -20°C.

MW 196.68 g/mol (HCl salt)

Free base MW is 160.22 g/mol

.[2] Use salt MW for

stoichiometry.

Solubility Water, Methanol, DMF
High solubility in polar aprotic

solvents facilitates coupling.

pKa (Amine) ~7.5 - 8.0

Requires neutralization (e.g.,

with DIPEA/NMM) in situ

before coupling.

tBu Stability Stable to Base (Piperidine)
Completely orthogonal to

Fmoc removal conditions.

tBu Cleavage Acid Labile (TFA)
Cleaves in 95% TFA to yield

the free hydroxyl.
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Core Application: Solution-Phase C-Terminal
Amidation
The primary application of H-Ser(tBu)-NH2 is the efficient synthesis of C-terminal serine

amides without the use of Rink Amide resins. This is particularly advantageous for short

peptide drugs (2-5 residues) where SPPS yields diminish due to handling losses, or for scale-

up where solution phase chemistry offers better cost-efficiency.

The "Pre-Amidation" Advantage
In standard SPPS, amidation occurs during cleavage from the resin. In SolPPS using H-
Ser(tBu)-NH2, the amide is intrinsic to the starting material. This eliminates the need for post-

synthetic ammonolysis, which can cause racemization.

Protocol: Fragment Condensation via Active Ester
Method
Objective: Couple Boc-Leu-OSu (Activated Ester) to H-Ser(tBu)-NH2 to form Boc-Leu-

Ser(tBu)-NH2.

Reagents:

Nucleophile: H-Ser(tBu)-NH2·HCl (1.0 equiv)

Electrophile: Boc-Leu-OSu (Hydroxysuccinimide ester) (1.1 equiv)

Base: Diisopropylethylamine (DIPEA) (1.2 equiv)

Solvent: Anhydrous DMF or DCM

Step-by-Step Methodology:

Dissolution & Neutralization:

Dissolve H-Ser(tBu)-NH2·HCl in anhydrous DMF (concentration ~0.2 M).
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Critical Step: Add DIPEA dropwise while stirring. This neutralizes the HCl salt, liberating

the free amine (

) for reaction. Ensure pH is ~8 (wet pH paper).

Why: Failure to neutralize prevents nucleophilic attack; excess base can cause

racemization of the activated ester.

Coupling:

Add Boc-Leu-OSu directly to the reaction mixture.

Stir under nitrogen atmosphere at Room Temperature (RT) for 4–12 hours.

Monitor by TLC (Ethyl Acetate/Hexane) or HPLC. The disappearance of the free amine

peak indicates completion.

Work-up:

Dilute with Ethyl Acetate.

Wash sequentially with 5% Citric Acid (removes unreacted amine/DIPEA), 5%

(removes HOSu byproduct), and Brine.

Dry over

and concentrate in vacuo.

Result:

Yields Boc-Leu-Ser(tBu)-NH2. The tBu group remains intact, protecting the serine

hydroxyl for subsequent steps or final global deprotection.[1]

Mechanism & Pathway Visualization
The following diagram illustrates the convergent synthesis workflow using H-Ser(tBu)-NH2,

highlighting the orthogonality of the protecting groups.
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Caption: Convergent synthesis pathway utilizing H-Ser(tBu)-NH2 for C-terminal amidation.

Advanced Application: Peptidomimetics & Metabolic
Stability
Metabolic Stabilization
H-Ser(tBu)-NH2 is frequently used in the design of neuromodulators and protease inhibitors.

C-Terminal Amide: Blocks carboxypeptidase activity, significantly extending the half-life of the

peptide in plasma compared to the free acid form.

tBu Retention (Optional): In rare peptidomimetic designs, the tBu group is retained (by

avoiding TFA cleavage) to increase lipophilicity and blood-brain barrier (BBB) permeability.

This transforms the serine side chain from hydrophilic to hydrophobic/bulky.

Orthogonality in Library Synthesis
In combinatorial chemistry, H-Ser(tBu)-NH2 serves as a fixed "anchor."

Workflow: A library of carboxylic acids is coupled to H-Ser(tBu)-NH2 in a parallel array.

Benefit: The tBu group ensures that the serine hydroxyl does not interfere with the coupling

of diverse acids, preventing the formation of ester byproducts (O-acylation).

Critical Deprotection Dynamics
The removal of the tert-butyl group is the final step in generating the native serine residue.
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Reagent: Trifluoroacetic acid (TFA).

Scavengers: Water (

) and Triisopropylsilane (TIS) are mandatory.

Mechanism: Acid-catalyzed cleavage generates a tert-butyl carbocation. Without

scavengers, this cation will re-alkylate nucleophilic residues (Trp, Tyr, Met) or the newly

liberated Ser hydroxyl.

Standard Deprotection Cocktail:

Ratio: TFA : TIS :

(95 : 2.5 : 2.5)[1]

Time: 1–2 hours at RT.

Note: If the peptide contains Methionine, add Ammonium Iodide (

) or use Thioanisole to prevent S-tert-butylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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